Cas no 14181-83-0 (Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime)
14181-83-0 structure
Product Name:Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
CAS No:14181-83-0
MF:C9H10BrNO2
MW:244.085201740265
CID:1309320
PubChem ID:97464557
Update Time:2025-04-20
Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
- 4-methoxy-α-bromoacetophenone oxime
- 2-Bromo-1-(4-methoxyphenyl)ethanone oxime
- 14181-83-0
-
- Inchi: 1S/C9H10BrNO2/c1-13-8-4-2-7(3-5-8)9(6-10)11-12/h2-5,12H,6H2,1H3/b11-9-
- InChI Key: PUVGQYFVBWZTLT-LUAWRHEFSA-N
- SMILES: BrC/C(/C1C=CC(=CC=1)OC)=N/O
Computed Properties
- Exact Mass: 242.9895
- Monoisotopic Mass: 242.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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